3-[(4-phenyl-1,3-thiazol-2-yl)thio]dihydro-2(3H)-furanone

• IUPAC Name: 3-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]oxolan-2-one
• InChI: InChI=1S/C13H11NO2S2/c15-12-11(6-7-16-12)18-13-14-10(8-17-13)9-4-2-1-3-5-9/h1-5,8,11H,6-7H2
• InChI Key: ICCUGQLIUUPDSK-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C1SC2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C13H11NO2S2
• Molecular Weight: 277.4 g/mol

Description

“3-[(4-phenyl-1,3-thiazol-2-yl)thio]dihydro-2(3H)-furanone” is a compound that contains a thiazole ring. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives involves several steps and the yield can vary depending on the specific conditions used. The solvent, temperature, and the molar ratio of the reactants may all play a critical role in the reaction pathway.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The chemical reactions of thiazole derivatives can be influenced by various factors. For instance, the nature of substituent on the C-5 phenyl ring of 1,3,4-thiadiazoles is important for their cytotoxic activity.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Applications

Thiazole derivatives have been extensively studied for their antimicrobial properties. . The compound could potentially be used to develop new antibiotics or as a scaffold for further modifications to enhance antimicrobial efficacy.

Anticancer Research

Thiazoles also play a significant role in anticancer research. . Research into the specific compound “3-[(4-phenyl-1,3-thiazol-2-yl)thio]dihydro-2(3H)-furanone” could lead to the development of novel anticancer agents.

Antioxidant Properties

The antioxidant properties of thiazole derivatives are well-documented. . This compound could be explored for its potential use in preventing or treating conditions caused by oxidative damage.

Neuroprotective Effects

Thiazole derivatives have been associated with neuroprotective effects, which could be beneficial in treating neurodegenerative diseases. .

Agricultural Chemicals

Thiazoles are used in the synthesis of agrochemicals due to their biological activity. They can be incorporated into pesticides, fungicides, or herbicides. .

Photographic Sensitizers

Thiazole derivatives are known to be used as photographic sensitizers. Their ability to respond to light makes them suitable for use in photographic materials and processes. .

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to interact with a broad range of biological targets . These include various enzymes and receptors involved in inflammatory, antimicrobial, antifungal, antiviral, and antitumor pathways .

Mode of Action

Thiazole derivatives are known to exert their activity by interacting with their targets, leading to changes in cellular processes . For instance, some thiazole derivatives can inhibit the biosynthesis of prostaglandins , block calcium channels , or inhibit enzymes like acetylcholinesterase .

Biochemical Pathways

Thiazole derivatives can affect a variety of biochemical pathways. For example, they can inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid and play a key role in inflammation . Additionally, thiazole derivatives can block calcium channels, disrupting the normal functioning of cells .

Pharmacokinetics

Thiazole derivatives are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . These properties can influence the compound’s absorption, distribution, metabolism, and excretion (ADME), and thus its bioavailability.

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Safety and Hazards

The safety and hazards of thiazole derivatives can depend on their specific structure and the dose used. It’s important to note that while some thiazole derivatives have beneficial pharmaceutical and biological activities, they should be used with caution due to potential side effects.

Future Directions

Thiazoles and their derivatives continue to be an area of interest in medicinal chemistry due to their wide range of applications in the field of drug design and discovery. Future research may focus on the modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities.